molecular formula C7H11BrN2O2S B1589583 2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide CAS No. 300831-03-2

2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide

Cat. No. B1589583
CAS RN: 300831-03-2
M. Wt: 267.15 g/mol
InChI Key: YIKHDVKRCMAELL-UHFFFAOYSA-N
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Description

2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide is a chemical compound with the CAS Number: 300831-03-2 . Its molecular weight is 268.15 . The IUPAC name for this compound is 2-(isopropylamino)-1H-1lambda3-thiazole-4-carboxylic acid hydrobromide .


Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11N2O2S.BrH/c1-4(2)8-7-9-5(3-12-7)6(10)11;/h3-4,12H,1-2H3,(H,8,9)(H,10,11);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.


Physical And Chemical Properties Analysis

The compound has a molecular weight of 268.15 . Unfortunately, other specific physical and chemical properties like boiling point, melting point, and solubility were not found in the retrieved data.

Scientific Research Applications

CO2 Capture and Environmental Applications One notable application is in the field of environmental science, where derivatives of thiazole have been employed for CO2 capture. For example, a study detailed the synthesis of a room temperature ionic liquid from 1-butyl imidazole and 3-bromopropylamine hydrobromide, showcasing reversible CO2 sequestration as a carbamate salt. This process emphasizes the potential of thiazole derivatives in efficient CO2 capture technologies, comparable to commercial amine sequestering agents, yet offering advantages like non-volatility and water independence (Bates et al., 2002).

Nucleic Acid Interaction for Drug Development In drug discovery, thiazole derivatives have shown promise in interacting with DNA's minor groove. Research involving isopropyl-thiazole demonstrated its role in enhancing hydrophobicity and sequence-specific DNA binding, contributing to the development of small, potent lexitropsins for gene targeting (Anthony et al., 2004).

Corrosion Inhibition for Industrial Applications The chemical's derivatives have also been investigated for their corrosion inhibition properties. Benzothiazole derivatives, for example, showed significant efficiency in protecting steel against corrosion in acidic environments, highlighting their potential as industrial corrosion inhibitors (Hu et al., 2016).

Catalysis and Synthetic Chemistry Furthermore, thiazole compounds have been explored in catalysis and synthetic chemistry. Studies have described the synthesis and reactivity of 4-(isopropylamino)imidazol-2-ylidene and its mesoionic tautomer, revealing insights into their reactivity and potential applications in catalysis and as building blocks in synthetic organic chemistry (César et al., 2012).

Antimicrobial and Antifungal Agents The derivatives of "2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide" have been synthesized and tested for their antimicrobial and antifungal activities. For instance, novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives demonstrated significant fungicidal and antiviral activities, offering new strategies for controlling fungal and viral pathogens (Fengyun et al., 2015).

Safety and Hazards

The safety information for this compound can be found in its Material Safety Data Sheet (MSDS) . It’s important to handle this compound with care, following all safety protocols.

properties

IUPAC Name

2-(propan-2-ylamino)-1,3-thiazole-4-carboxylic acid;hydrobromide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10N2O2S.BrH/c1-4(2)8-7-9-5(3-12-7)6(10)11;/h3-4H,1-2H3,(H,8,9)(H,10,11);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YIKHDVKRCMAELL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NC1=NC(=CS1)C(=O)O.Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11BrN2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10474591
Record name 2-[(Propan-2-yl)amino]-1,3-thiazole-4-carboxylic acid--hydrogen bromide (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10474591
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

267.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

300831-03-2
Record name 2-[(Propan-2-yl)amino]-1,3-thiazole-4-carboxylic acid--hydrogen bromide (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10474591
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A suspension of compound 9 (2.1 g, 18 mmol) and 3-bromopyruvic acid (3.0 g, 18 mmol) in dioxane (180 mL) was heated to 80° C. Upon reaching 80° C. the mixture became clear, and soon thereafter the product started to precipitate as a white solid. After 2 h of heating, the reaction mixture was cooled to rt and the precipitate was filtered off and collected. This yielded pure title compound (4.4 g, 94%).
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
180 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide
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2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide
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2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide
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2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide
Reactant of Route 5
2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide
Reactant of Route 6
2-(Isopropylamino)thiazole-4-carboxylic acid hydrobromide

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